Cas no 1270402-22-6 (3-amino-3-(4-fluoro-3-nitrophenyl)propan-1-ol)

• Product Name: 3-amino-3-(4-fluoro-3-nitrophenyl)propan-1-ol
• CAS No: 1270402-22-6
• MF: C₉H₁₁FN₂O₃
• MW: 214.193645715714
• CID: 6124602
• PubChem ID: 82366882
• Update Time: 2025-10-28

3-amino-3-(4-fluoro-3-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(4-fluoro-3-nitrophenyl)propan-1-ol
• EN300-1838003
• 1270402-22-6

• Inchi： 1S/C9H11FN2O3/c10-7-2-1-6(8(11)3-4-13)5-9(7)12(14)15/h1-2,5,8,13H,3-4,11H2
• InChI Key： IEGHNTSKXGRZCX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C(CCO)N

Computed Properties

• Exact Mass: 214.07537038g/mol
• Monoisotopic Mass: 214.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 92.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-amino-3-(4-fluoro-3-nitrophenyl)propan-1-ol

3-Amino-3-(4-Fluoro-3-Nitrophenyl)Propan-1-Ol: A Comprehensive Overview

3-Amino-3-(4-fluoro-3-nitrophenyl)propan-1-ol, also known by its CAS number 1270402-22-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a nitro group, and a hydroxyl group in a single molecule. The presence of these functional groups makes it versatile for various applications, particularly in drug discovery and material science.

The molecular structure of 3-amino-3-(4-fluoro-3-nitrophenyl)propan-1-ol consists of a central propane backbone with an amino group (-NH₂) and a hydroxyl group (-OH) attached to the same carbon atom. The other end of the propane chain is connected to a substituted phenyl ring, which bears both a fluoro (F) and a nitro (NO₂) substituent. This arrangement not only imparts the compound with unique electronic properties but also enhances its reactivity in various chemical reactions.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Its ability to undergo nucleophilic substitution and condensation reactions has made it valuable in the construction of complex organic frameworks. For instance, researchers have utilized it as an intermediate in the synthesis of heterocyclic compounds, which are known for their pharmacological activities.

In terms of physical properties, 3-amino-3-(4-fluoro-3-nitrophenyl)propan-1-ol is typically found as a crystalline solid with a melting point around 150°C. Its solubility in polar solvents such as water and ethanol is relatively high due to the presence of hydrophilic functional groups. However, it exhibits limited solubility in non-polar solvents like hexane and dichloromethane.

The synthesis of this compound involves multi-step processes that often start with the preparation of the substituted phenyl ring. One common approach involves the nitration of fluorobenzene followed by further functionalization to introduce the amino and hydroxyl groups. The optimization of reaction conditions, such as temperature and catalyst selection, plays a crucial role in achieving high yields and purity.

From an application standpoint, 3-amino-3-(4-fluoro-3-nitrophenyl)propan-1-ol has shown promise in several areas. In drug discovery, it serves as a lead compound for designing molecules with anti-inflammatory, antiviral, or anticancer properties. Its ability to modulate cellular signaling pathways makes it an attractive candidate for further preclinical studies.

In material science, this compound has been explored for its potential in creating advanced materials with tailored properties. For example, its reactivity can be harnessed to synthesize polymers or nanoparticles with specific functionalities. Researchers are particularly interested in its role as a precursor for developing stimuli-responsive materials that can respond to environmental changes such as pH or temperature.

The latest research on this compound has focused on understanding its interaction with biological systems at the molecular level. Computational studies have provided insights into its binding affinity with various proteins and enzymes, which is critical for evaluating its potential therapeutic applications. Experimental studies have also been conducted to assess its toxicity profile and pharmacokinetics.

In conclusion, 3-amino-3-(4-fluoro-3-nitrophenyl)propan-1-ol, CAS number 1270402-22-6, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry and pharmacology.